Cas no 2680901-35-1 (benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate)
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate
-
- Inchi: 1S/C17H16N2O3/c20-16-13-7-4-10-18-14(13)8-9-15(16)19-17(21)22-11-12-5-2-1-3-6-12/h1-7,10,15H,8-9,11H2,(H,19,21)
- InChI Key: QNCFQDMSGFZEFD-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=CN=C2CCC1NC(=O)OCC1C=CC=CC=1
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28289473-1g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 1g |
$1829.0 | 2023-09-08 | ||
| Enamine | EN300-28289473-5g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 5g |
$5304.0 | 2023-09-08 | ||
| Enamine | EN300-28289473-10g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 10g |
$7866.0 | 2023-09-08 | ||
| Enamine | EN300-28289473-0.05g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 95.0% | 0.05g |
$1537.0 | 2025-03-19 | |
| Enamine | EN300-28289473-0.1g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 95.0% | 0.1g |
$1610.0 | 2025-03-19 | |
| Enamine | EN300-28289473-0.25g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 95.0% | 0.25g |
$1683.0 | 2025-03-19 | |
| Enamine | EN300-28289473-0.5g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 95.0% | 0.5g |
$1757.0 | 2025-03-19 | |
| Enamine | EN300-28289473-1.0g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 95.0% | 1.0g |
$1829.0 | 2025-03-19 | |
| Enamine | EN300-28289473-2.5g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 95.0% | 2.5g |
$3585.0 | 2025-03-19 | |
| Enamine | EN300-28289473-5.0g |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate |
2680901-35-1 | 95.0% | 5.0g |
$5304.0 | 2025-03-19 |
benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate
Benzyl N-(5-Oxo-5,6,7,8-Tetrahydroquinolin-6-Yl)Carbamate: A Comprehensive Overview
The compound with CAS No. 2680901-35-1, known as benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and materials science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.
Benzyl N-(5-Oxo-Tetrahydroquinolin-Yl)Carbamate is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure. The presence of the carbamate group (-NCOO-) in this molecule adds versatility to its chemical reactivity and biological activity. Recent studies have highlighted its role as a potential lead compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and its potential as an anti-inflammatory or anticancer agent.
The synthesis of benzyl N-(5-Oxo-Tetrahydroquinolin-Yl)Carbamate involves a multi-step process that typically begins with the preparation of the quinoline derivative. This is followed by the introduction of the carbamate group through nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.
One of the most intriguing aspects of this compound is its ability to interact with biological systems. Studies have shown that benzyl N-(5-Oxo-Tetrahydroquinolin-Yl)Carbamate exhibits selective binding to certain proteins and enzymes. This property makes it a promising candidate for drug design, particularly in targeting diseases where enzyme inhibition plays a critical role. For instance, researchers have investigated its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression.
In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The quinoline moiety in benzyl N-(5-Oxo-Tetrahydroquinolin-Yl)Carbamate contributes to its aromatic stability and electronic properties, making it suitable for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable charge transport layers has been a key area of investigation.
The physical and chemical properties of benzyl N-(5-Oxo-Tetrahydroquinolin-Yl)Carbamate are well-documented. It is typically a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques like HPLC and mass spectrometry. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated π-system in the quinoline ring.
Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of benzyl N-(5-Oxo-Tetrahydroquinolin-Yl)Carbamate. Density functional theory (DFT) calculations have been used to study its electronic structure and interaction with biological targets. These studies have shed light on the molecular mechanisms underlying its pharmacological activity and have guided further optimization efforts.
In conclusion, benzyl N-(5-Oxo-Tetrahydroquinolin-Yl)Carbamate (CAS No. 2680901-35-1) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure, combined with recent research advancements, positions it as a valuable tool for developing innovative solutions across various industries. As ongoing studies continue to uncover new properties and applications, this compound remains at the forefront of scientific exploration.
2680901-35-1 (benzyl N-(5-oxo-5,6,7,8-tetrahydroquinolin-6-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)